4-({[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetyl)morpholine

• IUPAC Name: 2-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanyl-1-morpholin-4-ylethanone
• InChI: InChI=1S/C14H17N5O3S/c1-21-12-4-2-11(3-5-12)19-14(15-16-17-19)23-10-13(20)18-6-8-22-9-7-18/h2-5H,6-10H2,1H3
• InChI Key: JLYSUVHRBXENGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)N3CCOCC3
• Molecular Formula: C14H17N5O3S
• Molecular Weight: 335.38 g/mol

Description

4-({[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetyl)morpholine is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-({[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetyl)morpholine is not fully understood. However, studies have suggested that it may exert its effects by modulating various signaling pathways in the body, including the MAPK/ERK pathway, the PI3K/AKT pathway, and the NF-κB pathway.
Biochemical and Physiological Effects:
Studies have shown that the compound exhibits a range of biochemical and physiological effects, including anti-inflammatory, antimicrobial, and anticancer activities. It has also been shown to have neuroprotective effects and to improve cardiovascular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-({[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetyl)morpholine in lab experiments is its high purity and stability. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-({[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetyl)morpholine. One area of focus could be the development of more potent and selective analogs of the compound for use in drug development. Another area of interest could be the exploration of its potential applications in the development of new materials, such as sensors and catalysts. Additionally, further studies could be conducted to elucidate its exact mechanism of action and to better understand its effects on various signaling pathways in the body.

Synthesis Methods

The synthesis of 4-({[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetyl)morpholine involves the reaction of morpholine with 4-methoxyphenyl isothiocyanate and sodium azide in the presence of a copper catalyst. The resulting compound is a white solid with a purity of over 99%.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and microbial infections. In pharmacology, it has been studied for its effects on the central nervous system, cardiovascular system, and immune system. In materials science, it has been explored for its potential applications in the development of sensors and catalysts.